ethyl 6-amino-5-cyano-4-(2,4-difluorophenyl)-2-ethyl-4H-pyran-3-carboxylate

• IUPAC Name: ethyl 6-amino-5-cyano-4-(2,4-difluorophenyl)-2-ethyl-4H-pyran-3-carboxylate
• InChI: InChI=1S/C17H16F2N2O3/c1-3-13-15(17(22)23-4-2)14(11(8-20)16(21)24-13)10-6-5-9(18)7-12(10)19/h5-7,14H,3-4,21H2,1-2H3
• InChI Key: ZSSDFHYWYJZLIB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(C(=C(O1)N)C#N)C2=C(C=C(C=C2)F)F)C(=O)OCC
• Molecular Formula: C17H16F2N2O3
• Molecular Weight: 334.32 g/mol

Description

Ethyl 6-amino-5-cyano-4-(2,4-difluorophenyl)-2-ethyl-4H-pyran-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of Ethyl 6-amino-5-cyano-4-(2,4-difluorophenyl)-2-ethyl-4H-pyran-3-carboxylate involves the inhibition of various signaling pathways that are involved in cancer cell proliferation and survival. Specifically, this compound has been found to inhibit the Akt/mTOR pathway, which is a key pathway involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, Ethyl 6-amino-5-cyano-4-(2,4-difluorophenyl)-2-ethyl-4H-pyran-3-carboxylate has been found to have other biochemical and physiological effects. Studies have shown that this compound can modulate the expression of various genes involved in inflammation and oxidative stress. Additionally, this compound has been found to have a protective effect against oxidative stress-induced damage in various cell types.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 6-amino-5-cyano-4-(2,4-difluorophenyl)-2-ethyl-4H-pyran-3-carboxylate is its potent anti-cancer activity, which makes it a potential candidate for the development of new anti-cancer drugs. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the research on Ethyl 6-amino-5-cyano-4-(2,4-difluorophenyl)-2-ethyl-4H-pyran-3-carboxylate. One potential direction is the development of new drug formulations that can improve the solubility and bioavailability of this compound. Additionally, further studies are needed to investigate the potential applications of this compound in other fields, such as biochemistry and pharmacology. Finally, the mechanism of action of this compound needs to be further elucidated to identify potential targets for drug development.

Synthesis Methods

The synthesis of Ethyl 6-amino-5-cyano-4-(2,4-difluorophenyl)-2-ethyl-4H-pyran-3-carboxylate involves a multi-step process that includes the reaction of 2,4-difluorobenzaldehyde with ethyl acetoacetate to form 4-(2,4-difluorophenyl)-2-buten-1-ol. This intermediate is then reacted with cyanoacetic acid to form ethyl 6-amino-5-cyano-4-(2,4-difluorophenyl)-2-ethyl-4H-pyran-3-carboxylate. The overall yield of this synthesis method is around 60%.

Scientific Research Applications

Ethyl 6-amino-5-cyano-4-(2,4-difluorophenyl)-2-ethyl-4H-pyran-3-carboxylate has been extensively studied for its potential applications in medicinal chemistry. Studies have shown that this compound exhibits potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been found to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.